![molecular formula C9H13N3O4S B7578306 3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid](/img/structure/B7578306.png)
3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid involves its binding to the GABAB receptor. This binding results in the inhibition of the release of neurotransmitters such as glutamate and GABA. The inhibition of these neurotransmitters leads to the analgesic effects observed in studies.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects on the central nervous system. It has been found to have analgesic effects and has been studied for its potential use in the treatment of chronic pain. It has also been found to have anxiolytic effects and has been studied for its potential use in the treatment of anxiety disorders.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid in lab experiments is its selectivity for the GABAB receptor. This selectivity allows for more targeted studies of the effects of the compound on the central nervous system. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of the compound can lead to liver toxicity.
Future Directions
There are several future directions for the study of 3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid. One direction is the further study of its potential use in the treatment of chronic pain and anxiety disorders. Another direction is the study of its potential use in the treatment of other central nervous system disorders such as epilepsy and depression. Additionally, further studies are needed to determine the optimal dosage and administration of the compound to minimize potential toxicity.
Synthesis Methods
The synthesis of 3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid involves the reaction of cyclopropylamine with 1H-imidazole-5-sulfonyl chloride followed by the addition of acryloyl chloride. This method has been reported in the literature and has been optimized to yield high purity of the compound.
Scientific Research Applications
3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid has been found to have potential applications in various fields of scientific research. It has been studied for its effects on the central nervous system and has been found to act as a selective antagonist of the GABAB receptor. It has also been studied for its potential use in the treatment of chronic pain and has been found to have analgesic effects.
properties
IUPAC Name |
3-[cyclopropyl(1H-imidazol-5-ylsulfonyl)amino]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O4S/c13-9(14)3-4-12(7-1-2-7)17(15,16)8-5-10-6-11-8/h5-7H,1-4H2,(H,10,11)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYFHEMMJJJLEAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N(CCC(=O)O)S(=O)(=O)C2=CN=CN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.